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Compound of Interest

Compound Name: Antazoline Hydrochloride

Cat. No.: B000932

Antazoline hydrochloride, a first-generation ethylenediamine derivative antihistamine, has
long been utilized for symptomatic relief of allergic conjunctivitis and nasal congestion.[1] Its
pharmacological profile, however, extends beyond its well-documented histamine H1 receptor
antagonism, with growing evidence supporting its utility in cardiology as an antiarrhythmic
agent and in virology as a potential inhibitor of the Hepatitis B virus (HBV).[2][3] This guide
provides an objective comparison of Antazoline hydrochloride's performance against other
alternatives, supported by experimental data, to inform researchers, scientists, and drug
development professionals.

Mechanism of Action

Antazoline's primary mechanism involves competitive, reversible inhibition of the histamine H1
receptor.[1] By binding to this receptor, it blocks the action of endogenous histamine, thereby
preventing downstream effects such as vasodilation, increased vascular permeability, and
sensory nerve stimulation that manifest as allergy symptoms.[4] As a first-generation
antihistamine, it can cross the blood-brain barrier, which accounts for its sedative central
nervous system effects.[2]

Furthermore, Antazoline exhibits anticholinergic properties, contributing to a reduction in ocular
and nasal secretions.[2][4] Its antiarrhythmic effects are attributed to a "quinidine-like" property,
which involves altering membrane permeability to sodium and potassium currents and
prolonging the atrial refractory period.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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